3,7-Dimethyl-1-propargylxanthine
3,7-Dimethyl-1-propargylxanthine
Brand Name:
Vulcanchem
CAS No.:
14114-46-6
VCID:
VC0014051
InChI:
InChI=1S/C10H10N4O2/c1-4-5-14-9(15)7-8(11-6-12(7)2)13(3)10(14)16/h1,6H,5H2,2-3H3
SMILES:
CN1C=NC2=C1C(=O)N(C(=O)N2C)CC#C
Molecular Formula:
C10H10N4O2
Molecular Weight:
218.21 g/mol
3,7-Dimethyl-1-propargylxanthine
CAS No.: 14114-46-6
Reference Standards
VCID: VC0014051
Molecular Formula: C10H10N4O2
Molecular Weight: 218.21 g/mol
| CAS No. | 14114-46-6 |
|---|---|
| Product Name | 3,7-Dimethyl-1-propargylxanthine |
| Molecular Formula | C10H10N4O2 |
| Molecular Weight | 218.21 g/mol |
| IUPAC Name | 3,7-dimethyl-1-prop-2-ynylpurine-2,6-dione |
| Standard InChI | InChI=1S/C10H10N4O2/c1-4-5-14-9(15)7-8(11-6-12(7)2)13(3)10(14)16/h1,6H,5H2,2-3H3 |
| Standard InChIKey | IORPOFJLSIHJOG-UHFFFAOYSA-N |
| SMILES | CN1C=NC2=C1C(=O)N(C(=O)N2C)CC#C |
| Canonical SMILES | CN1C=NC2=C1C(=O)N(C(=O)N2C)CC#C |
| Synonyms | DMPX, 3,7-Dimethyl-1-(2-propynyl)xanthine; NSC 242985 |
| PubChem Compound | 99562 |
| Last Modified | Nov 11 2021 |
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